Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)
3-Acetylbenzoyl Chloride structure
Product Name:3-Acetylbenzoyl Chloride
CAS No:31076-85-4
MF:C9H7ClO2
MW:182.60368180275
MDL:MFCD13174028
CID:916353
PubChem ID:13814736
Update Time:2025-04-19
3-Acetylbenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- benzoyl chloride, 3-acetyl- (9ci)
- 3-Acetylbenzoyl chloride
- MFCD13174028
- BENZOYL CHLORIDE, 3-ACETYL-
- DB-286005
- SCHEMBL5254838
- 31076-85-4
- DTXSID70550365
- 3-Acetylbenzoyl Chloride
-
- MDL： MFCD13174028
- Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
- InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O
Computed Properties
- Exact Mass: 182.0134572g/mol
- Monoisotopic Mass: 182.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
3-Acetylbenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A170995-100mg |
3-Acetylbenzoyl Chloride |
31076-85-4 | 100mg |
$ 69.00 | 2023-04-19 | ||
| TRC | A170995-250mg |
3-Acetylbenzoyl Chloride |
31076-85-4 | 250mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A170995-500mg |
3-Acetylbenzoyl Chloride |
31076-85-4 | 500mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A170995-1g |
3-Acetylbenzoyl Chloride |
31076-85-4 | 1g |
$ 320.00 | 2022-06-08 | ||
| TRC | A170995-2.5g |
3-Acetylbenzoyl Chloride |
31076-85-4 | 2.5g |
$ 936.00 | 2023-04-19 | ||
| TRC | A170995-5g |
3-Acetylbenzoyl Chloride |
31076-85-4 | 5g |
$ 1200.00 | 2023-09-09 | ||
| abcr | AB540511-1 g |
3-Acetylbenzoyl chloride; . |
31076-85-4 | 1g |
€425.90 | 2023-04-14 | ||
| Apollo Scientific | OR46681-1g |
3-Acetylbenzoyl chloride |
31076-85-4 | 95 | 1g |
£351.00 | 2025-02-20 | |
| TRC | A170995-1000mg |
3-Acetylbenzoyl Chloride |
31076-85-4 | 1g |
$ 391.00 | 2023-04-19 | ||
| abcr | AB540511-250mg |
3-Acetylbenzoyl chloride; . |
31076-85-4 | 250mg |
€228.00 | 2025-02-18 |
3-Acetylbenzoyl Chloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
31076-85-4 (3-Acetylbenzoyl Chloride) Related Products
- 16331-45-6(4-Ethylbenzoyl chloride)
- 41908-12-7(1-(3-(Chloromethyl)phenyl)ethanone)
- 153929-32-9(Benzoyl chloride,4-(1-oxopropyl)-)
- 6472-69-1(Benzoyl chloride, 3,3'-carbonylbis-)
- 125564-46-7(Benzoyl chloride,4-acetyl-3-methyl-)
- 31076-84-3(p-Acetylbenzoyl Chloride)
- 6423-31-0(Benzoyl chloride, 4,4'-carbonylbis-)
- 72563-47-4(Benzoyl chloride,3-(1-oxopropyl)-)
- 71527-31-6(Benzoyl chloride,3-ethyl-)
- 77301-47-4(Benzoyl chloride,3-benzoyl-)
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